Cas no 1804493-85-3 (2-Chloro-6-(difluoromethyl)-3-iodopyridine-4-carbonyl chloride)

• Product Name: 2-Chloro-6-(difluoromethyl)-3-iodopyridine-4-carbonyl chloride
• CAS No: 1804493-85-3
• MF: C₇H₂Cl₂F₂INO
• MW: 351.904159069061
• CID: 4867210
• Update Time: 2025-10-29

2-Chloro-6-(difluoromethyl)-3-iodopyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-3-iodopyridine-4-carbonyl chloride

• Inchi： 1S/C7H2Cl2F2INO/c8-5-4(12)2(6(9)14)1-3(13-5)7(10)11/h1,7H
• InChI Key： VZOUJQMSIWIHOD-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(F)F)C=C1C(=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 3.6
• Topological Polar Surface Area: 30

Additional information on 2-Chloro-6-(difluoromethyl)-3-iodopyridine-4-carbonyl chloride

Comprehensive Overview of 2-Chloro-6-(difluoromethyl)-3-iodopyridine-4-carbonyl chloride (CAS No. 1804493-85-3)

The compound 2-Chloro-6-(difluoromethyl)-3-iodopyridine-4-carbonyl chloride (CAS No. 1804493-85-3) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group and a reactive carbonyl chloride moiety, makes it a valuable building block for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in developing novel heterocyclic compounds and bioactive agents.

In recent years, the demand for halogenated pyridine derivatives like 2-Chloro-6-(difluoromethyl)-3-iodopyridine-4-carbonyl chloride has surged, driven by advancements in drug discovery and crop protection technologies. This compound’s iodo and chloro substituents enhance its reactivity, enabling precise modifications in target molecules. Its role in cross-coupling reactions and nucleophilic substitutions is particularly noteworthy, aligning with the growing trend of green chemistry and sustainable synthesis.

One of the most frequently searched questions about this compound revolves around its synthetic applications and safety protocols. While it is not classified as a hazardous material under standard regulations, proper handling in controlled environments is essential due to its reactive functional groups. The carbonyl chloride group, for instance, requires anhydrous conditions to prevent hydrolysis, a topic often explored in organic chemistry forums and research publications.

The versatility of 2-Chloro-6-(difluoromethyl)-3-iodopyridine-4-carbonyl chloride extends to its use in medicinal chemistry, where it serves as a precursor for anticancer agents and antiviral drugs. Recent studies highlight its incorporation into kinase inhibitors, a hot topic in oncology research. Additionally, its agrochemical relevance is evident in the development of pesticides and herbicides, addressing global challenges like food security and resistant pest strains.

From an industrial perspective, scalability and cost-effective synthesis of this compound are critical considerations. Innovations in catalytic processes and flow chemistry have been explored to optimize its production, reducing waste and energy consumption. These advancements resonate with the circular economy principles, a trending topic in chemical manufacturing.

In summary, 2-Chloro-6-(difluoromethyl)-3-iodopyridine-4-carbonyl chloride (CAS No. 1804493-85-3) is a pivotal intermediate in modern chemistry, bridging gaps between academic research and industrial applications. Its multifaceted utility underscores its importance in addressing contemporary scientific and societal challenges, making it a subject of enduring interest in the chemical community.